Phosphinecarboxylic acid, diethoxy-, 4-chlorophenyl ester, oxide
Cat. No. B8590475
M. Wt: 292.65 g/mol
InChI Key: UPNZNUZWFKDCQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04591583
Procedure details
From 20 g (0.12 mole) of triethylphosphite and 19.1 g (0.10 mole) of 4-chlorophenyl chloroformate (prepared according to M. J. Zabik and R. D. Scheutz J. Org. Chem. 32 (1967) 300). (125° C., 2 hours). Yield 26.3 g (90%). Bp0.01 153°-6° C., nD21 1.4980.
Identifiers
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REACTION_CXSMILES
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C([O:3][P:4]([O:8][CH2:9][CH3:10])[O:5][CH2:6][CH3:7])C.Cl[C:12]([O:14][C:15]1[CH:20]=[CH:19][C:18]([Cl:21])=[CH:17][CH:16]=1)=[O:13]>>[Cl:21][C:18]1[CH:19]=[CH:20][C:15]([O:14][C:12]([P:4](=[O:3])([O:5][CH2:6][CH3:7])[O:8][CH2:9][CH3:10])=[O:13])=[CH:16][CH:17]=1
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Inputs
Step One
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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C(C)OP(OCC)OCC
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Step Two
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Name
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Quantity
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19.1 g
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Type
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reactant
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Smiles
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ClC(=O)OC1=CC=C(C=C1)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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(125° C., 2 hours)
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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Bp0.01 153°-6° C.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=CC=C(OC(=O)P(OCC)(OCC)=O)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
